3-(2-Methoxyethyl)-1-(1-(4-(methylthio)benzoyl)piperidin-4-yl)imidazolidine-2,4-dione
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Description
3-(2-Methoxyethyl)-1-(1-(4-(methylthio)benzoyl)piperidin-4-yl)imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C19H25N3O4S and its molecular weight is 391.49. The purity is usually 95%.
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Scientific Research Applications
Disposition and Metabolism of Related Compounds
Research on compounds like N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868) showcases the complexity of drug metabolism and disposition in humans. This specific compound, intended for insomnia treatment, demonstrates extensive metabolism and elimination patterns, emphasizing the importance of understanding the pharmacokinetic profiles of novel therapeutic agents (Renzulli et al., 2011).
Pharmacodynamics of Cardiotonic Agents
The hemodynamic effects of cardiotonic agents like 2-[(2-methoxy-4-methylsulfinyl)phenyl]-1H-imidazo[4,5-b]pyridine (AR-L 115 BS) in clinical settings highlight the potential therapeutic applications of similar compounds in managing cardiovascular diseases. These studies underscore the potential of such compounds in improving cardiac function and providing a basis for the development of new therapeutic agents (Thormann et al., 1981).
Metabolic Pathways and Toxicology
Understanding the metabolic pathways and potential toxicological impacts of novel compounds is crucial in the development of safe and effective medications. Studies on the metabolism and disposition of various drugs, including their metabolites, provide insights into their safety profiles and therapeutic potential. This research is foundational in identifying the most promising compounds for further development and clinical use (Christopher et al., 2010).
Properties
IUPAC Name |
3-(2-methoxyethyl)-1-[1-(4-methylsulfanylbenzoyl)piperidin-4-yl]imidazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O4S/c1-26-12-11-21-17(23)13-22(19(21)25)15-7-9-20(10-8-15)18(24)14-3-5-16(27-2)6-4-14/h3-6,15H,7-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQQCJTJORKUWFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C(=O)CN(C1=O)C2CCN(CC2)C(=O)C3=CC=C(C=C3)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.